Cas no 1664405-02-0 (Ethyl 3-chloro-5-nitropyridine-2-acetate)

• Product name: Ethyl 3-chloro-5-nitropyridine-2-acetate
• CAS No: 1664405-02-0
• MF: C₉H₉ClN₂O₄
• MW: 244.631761312485
• CID: 4903162

Ethyl 3-chloro-5-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-nitropyridine-2-acetate
• CCOC(=O)Cc1ncc(cc1Cl)[N+]([O-])=O
• Ethyl (3-chloro-5-nitropyridin-2-yl)acetate

• Inchi： 1S/C9H9ClN2O4/c1-2-16-9(13)4-8-7(10)3-6(5-11-8)12(14)15/h3,5H,2,4H2,1H3
• InChI Key： NOPJTWCJKUCWBX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Topological Polar Surface Area: 85
• XLogP3: 1.5

Additional information on Ethyl 3-chloro-5-nitropyridine-2-acetate

Comprehensive Overview of Ethyl 3-chloro-5-nitropyridine-2-acetate (CAS No. 1664405-02-0)

Ethyl 3-chloro-5-nitropyridine-2-acetate (CAS No. 1664405-02-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring substituted with chloro and nitro groups, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and crop protection formulations.

The compound's CAS number 1664405-02-0 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. With the growing demand for nitropyridine derivatives, this compound has gained attention in high-throughput screening and medicinal chemistry projects. Its ethyl acetate moiety enhances solubility, facilitating its use in various reaction conditions, a feature highly valued by synthetic chemists.

Recent trends in green chemistry have spurred innovations in the synthesis of Ethyl 3-chloro-5-nitropyridine-2-acetate. Sustainable catalytic methods and solvent-free reactions are now being explored to produce this compound with reduced environmental impact. These advancements align with the pharmaceutical industry's focus on EHS (Environment, Health, and Safety) compliance and cost-effective manufacturing.

Analytical characterization of CAS 1664405-02-0 typically involves advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. Purity standards exceeding 98% are often required for research applications, particularly in preclinical studies where compound integrity is paramount. Storage recommendations generally suggest anhydrous conditions at controlled temperatures to maintain stability.

The global market for pyridine-based intermediates like this compound is expanding, driven by increased R&D investment in small molecule therapeutics. Patent analyses reveal growing intellectual property activity around similar structures, indicating their strategic importance in drug development pipelines. Custom synthesis services for Ethyl 3-chloro-5-nitropyridine-2-acetate have consequently seen rising demand from contract research organizations.

From a regulatory perspective, proper handling procedures for nitroaromatic compounds should always be followed, though this substance doesn't fall under restricted categories. Material Safety Data Sheets (MSDS) provide essential guidance for laboratory personnel working with CAS 1664405-02-0, emphasizing standard organic chemistry safety protocols.

Future research directions may explore the compound's potential in catalysis or as a building block for functional materials. Its structural features suggest possible applications in developing electronic materials or specialty chemicals, areas receiving significant attention in materials science journals.